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Compound of Interest

Compound Name: tert-Butoxycarbonyl-D-valine

Cat. No.: B558431

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for tert-Butoxycarbonyl-D-valine, including personal
protective equipment (PPE) recommendations, procedural guidance for handling and disposal,
and emergency protocols.

Physicochemical Properties

Property Value

Appearance White Powder/Solid[1][2]

Odor Odorless[1][2]

Molecular Formula C10H19NO4[1]

Molecular Weight 217.27 g/mol [1]

Melting Point 76 - 80 °C (168.8 - 176 °F)[1][2]
Solubility Insoluble in water[1][3]

Personal Protective Equipment (PPE)

When handling tert-Butoxycarbonyl-D-valine, the use of appropriate personal protective
equipment is crucial to minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment

Justification & Best
Practices

Safety glasses or chemical

Eye/Face Protection
safety goggles

Use equipment tested and
approved under government
standards such as NIOSH
(US) or EN 166 (EU).[4]

Chemical-resistant gloves

Skin Protection

(e.g., nitrile) and lab coat

Inspect gloves prior to use and
use proper glove removal
technique to avoid skin
contact.[4] Dispose of
contaminated gloves after use.
[4] Wash hands thoroughly

after handling.

Generally not required under

Respiratory Protection normal use with adequate

ventilation

Where dust is generated, use
a NIOSH-approved dust mask.
[4] For firefighting, a self-
contained breathing apparatus

is necessary.[1][2][4]

Standard Operating Procedure for Handling

Adherence to a standard operating procedure minimizes risks and ensures consistent, safe

handling of tert-Butoxycarbonyl-D-valine in a laboratory setting.
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Standard Operating Procedure for tert-Butoxycarbonyl-D-valine

Preparation

'

Don Personal Protective Equipment (PPE)
- Safety Glasses
- Lab Coat
- Gloves

'

Ensure Proper Ventilation
- Work in a well-ventilated area
- Use a chemical fume hood if necessary

'

Handling

Weighing and Transfer
- Avoid generating dust
- Use a spatula for transfer

Use in Reaction
- Add to reaction vessel as per protocol

Post-Handling

Decontaminate Work Area
- Wipe down surfaces with appropriate solvent

Dispose of Waste
- Place contaminated materials in a sealed container for chemical waste

Remove PPE
- Remove gloves first
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard procedure for handling tert-Butoxycarbonyl-D-valine.
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Emergency Procedures: Chemical Spill Workflow

In the event of a chemical spill, a structured and immediate response is critical to contain the
material and prevent exposure.
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Chemical Spill Response Workflow

Evacuate Immediate Area
(if necessary)

~

Don Appropriate PPE
- Gloves, Goggles, Lab Coat
- Dust mask if powder

Notify Supervisor and Safety Officer

Contain the Spill
- Use absorbent pads for liquids
- Gently cover powder to avoid dust

Clean Up Spill
- Sweep up solid material
- Place in a sealed container

Decontaminate the Area
- Wash with soap and water

Dispose of Waste
- Label as hazardous waste
- Follow institutional procedures

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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First Aid Measures

Immediate and appropriate first aid is crucial in case of accidental exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.[1][2]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[1][2]

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention.[1][2]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[5]

Disposal Plan

Proper disposal of tert-Butoxycarbonyl-D-valine and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

e Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.
[4] Dispose of as unused product.[4]

» Contaminated Packaging: Dispose of as unused product in suitable, closed containers.[4]

o General Guidance: Observe all federal, state, and local environmental regulations.[6] Do not
allow the product to enter drains or waterways.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09193~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2015:18:40~~N-Boc-D-valine~~
https://www.cdhfinechemical.com/images/product/msds/132_1985275516_BOC-L-VALINECASNO13734-41-3MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC275720050&productDescription=BOC-D-ALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-B3303.pdf
https://www.sigmaaldrich.com/DE/de/sds/sigma/v0513
https://www.benchchem.com/product/b558431#personal-protective-equipment-for-handling-tert-butoxycarbonyl-d-valine
https://www.benchchem.com/product/b558431#personal-protective-equipment-for-handling-tert-butoxycarbonyl-d-valine
https://www.benchchem.com/product/b558431#personal-protective-equipment-for-handling-tert-butoxycarbonyl-d-valine
https://www.benchchem.com/product/b558431#personal-protective-equipment-for-handling-tert-butoxycarbonyl-d-valine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b558431?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

